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Compound of Interest

Compound Name: 1,2-Cyclododecanediol

CAS No.: 15199-41-4

Cat. No.: B095524

Get Quote

Executive Summary
1,2-Cyclododecanediol (CDD) represents a specialized class of cycloaliphatic vicinal diols

that offers unique property enhancements in polymer synthesis. Unlike linear aliphatic diols

(e.g., 1,12-dodecanediol), the cyclic structure of CDD introduces significant conformational

rigidity while maintaining the hydrophobicity characteristic of a C12 carbon chain.

This guide details the application of CDD in two distinct vectors:

Direct Polymerization: As a co-monomer in polyesters and polyurethanes to enhance

hydrolytic stability and modulate glass transition temperature (

).

Monomer Synthesis: As a critical intermediate in the oxidative cleavage pathway to produce

1,12-Dodecanedioic Acid (DDDA), a precursor for high-performance Nylon 6,12.
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The utility of 1,2-cyclododecanediol stems from its stereochemistry. As a vicinal diol on a

large ring, the hydroxyl groups are secondary and sterically hindered compared to primary

linear diols.

Property Specification

IUPAC Name Cyclododecane-1,2-diol

CAS Number
15199-41-4 (General), 118101-31-8 (trans-

isomer)

Molecular Weight 200.32 g/mol

Appearance White Crystalline Solid

Melting Point 131–134 °C (Isomer dependent)

Solubility
Soluble in alcohols, THF, DMSO; Insoluble in

water.[1]

Reactivity
Secondary hydroxyls; lower reactivity than 1,4-

BDO. Subject to steric hindrance.

Critical Insight - Stereochemistry: The cis and trans isomers exhibit different reactivities. The

cis-diol is capable of forming cyclic intermediates (e.g., with boronic acids or acetals) more

readily than the trans-isomer due to the syn-orientation. In polycondensation, the trans-isomer

is often preferred to minimize intramolecular cyclization side-reactions.

Application A: Synthesis of Dodecanedioic Acid
(DDDA)
Role: Precursor Synthesis Target: Nylon 6,12 and Polyester Monomers

The most industrially significant application of 1,2-cyclododecanediol is its conversion into

1,12-dodecanedioic acid (DDDA) via oxidative cleavage. DDDA is the dicarboxylic acid

monomer required for Nylon 6,12, known for its low moisture absorption and dimensional

stability.

Protocol: Oxidative Cleavage (Lab Scale)
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Note: Industrial routes often use Nitric Acid. The protocol below uses a Periodate/Ruthenium

system for higher selectivity and safety in a research setting.

Reagents:

Substrate: 1,2-Cyclododecanediol (10 mmol)

Oxidant: Sodium Periodate (NaIO

, 4.1 equiv)

Catalyst: Ruthenium(III) Chloride hydrate (RuCl

, 2 mol%)

Solvent: Acetonitrile/Water/Ethyl Acetate (2:2:1 v/v)

Step-by-Step Methodology:

Charge: In a 250 mL round-bottom flask, dissolve 1,2-cyclododecanediol in the solvent

mixture.

Catalyst Addition: Add RuCl

and stir vigorously at 0–5 °C (ice bath) to control the exotherm.

Oxidant Addition: Slowly add NaIO

portion-wise over 30 minutes. The solution will turn yellow/black as RuO

(the active species) is generated.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

Quench: Add saturated Na

S

O

to reduce residual oxidants.
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Extraction: Extract the aqueous layer with Ethyl Acetate (3x).

Purification: Wash combined organics with brine, dry over MgSO

, and concentrate. Recrystallize the crude solid from water/ethanol to obtain pure DDDA
(White solid, MP: 127–129 °C).

Reaction Pathway Diagram

1,2-Cyclododecanediol
(Cyclic Vicinal Diol)

Cyclic Ruthenate Ester
(Transient Species)

RuO4 Oxidation
C-C Bond Cleavage Dialdehyde Intermediate 1,12-Dodecanedioic Acid

(Linear Dicarboxylic Acid)
Further Oxidation

Click to download full resolution via product page

Figure 1: Oxidative cleavage pathway transforming the cyclic C12 diol into the linear C12

diacid.

Application B: Hydrophobic Modification of
Polyesters
Role: Co-monomer for

and Hydrophobicity Control Target: Specialty Copolyesters

Incorporating 1,2-cyclododecanediol directly into a polyester backbone introduces a "kink"

and steric bulk that disrupts crystallinity compared to linear diols. This is effective for lowering

the melting point of highly crystalline polymers or increasing the hydrophobicity of

biodegradable polyesters (e.g., PBS or PBAT analogs).

Protocol: Melt Polycondensation
Reaction: 1,2-Cyclododecanediol + Adipic Acid

Poly(cyclododecyl adipate)

Reagents:

Monomer A: Adipic Acid (1.0 equiv)
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Monomer B: 1,2-Cyclododecanediol (1.05 equiv, slight excess)

Catalyst: Titanium(IV) butoxide (Ti(OBu)

, 0.1 wt%)

Antioxidant: Irganox 1010 (0.1 wt%)

Step-by-Step Methodology:

Esterification (Atmospheric Pressure):

Charge monomers into a reactor equipped with a mechanical stirrer, nitrogen inlet, and

Dean-Stark trap.

Heat to 160 °C under

flow. The melt should be clear.

Raise temperature to 190 °C over 2 hours. Water evolution will be observed. Note:

Secondary hydroxyls react slower than primary ones; ensure sufficient time.

Polycondensation (Vacuum):

Add Ti(OBu)

catalyst.

Increase temperature to 220 °C.

Gradually apply vacuum over 1 hour to reach <1 mbar. This prevents sublimation of the

diol before it reacts.

Maintain high vacuum/high shear for 3–4 hours to drive the removal of excess diol and

build molecular weight.

Termination:

Release vacuum with nitrogen.
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Extrude the polymer melt into a water bath.

Technical Note: Due to the steric hindrance of the secondary hydroxyls, achieving high

molecular weight (

) is more challenging than with 1,4-butanediol. It is often used as a co-monomer (10–20 mol%)
alongside a primary diol to modify properties rather than as the sole diol.

Application C: Polyurethane Chain Extender
Role: Hard Segment Modifier Target: Hydrolytically Stable Elastomers

In polyurethane (PU) synthesis, 1,2-cyclododecanediol acts as a chain extender. Its large

hydrophobic ring shields the urethane linkage from water attack, improving hydrolytic stability

compared to standard short-chain extenders like 1,4-butanediol.

Protocol: Two-Step Prepolymer Method
Prepolymer Formation: React a polyol (e.g., PTMEG) with excess Diisocyanate (e.g., MDI) at

80 °C to form an NCO-terminated prepolymer.

Chain Extension:

Dissolve 1,2-cyclododecanediol in a minimal amount of dry DMAc or MEK (if solid

handling is difficult).

Add the diol to the prepolymer at 80 °C.

Stoichiometry: Maintain an NCO:OH index of 1.02–1.05.

Curing: Pour the mixture into a mold and cure at 100 °C for 16 hours.

Polymerization Workflow Diagram
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Reactants:
Diisocyanate + Polyol + 1,2-Cyclododecanediol

Step 1: Prepolymer Synthesis
(Excess NCO, 80°C)

Polyol + Isocyanate

Step 2: Chain Extension
(Add 1,2-Cyclododecanediol)

Add Diol

Curing Phase
(100°C, 16h)

Cast into Mold

Hydrophobic Polyurethane Elastomer

Click to download full resolution via product page

Figure 2: Two-step synthesis workflow for Polyurethane incorporating 1,2-cyclododecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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